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Compound Name: Cumyl-inaca

Cat. No.: B14078581 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary: Cumyl-INACA (N-(1-methyl-1-phenyl-ethyl)-1H-indazole-3-carboxamide)

is a synthetic compound identified as a precursor for the synthesis of other potent synthetic

cannabinoids, such as 5F-CUMYL-PINACA and 4CN-CUMYL-BUTINACA.[1][2] As of June

2025, the pharmacological activity and potency of Cumyl-INACA itself remain unknown.[1][2]

Based on the characteristics of structurally similar synthetic cannabinoid precursors, it is

anticipated that Cumyl-INACA is either inactive or possesses low potency.[1][2]

Introduction
Cumyl-INACA has emerged in the landscape of new psychoactive substances (NPS) following

the class-wide ban on synthetic cannabinoids by China in July 2021.[1][2] Its primary

significance lies in its role as a chemical intermediate for the production of more complex and

pharmacologically active synthetic cannabinoid receptor agonists (SCRAs). This technical

guide synthesizes the currently available information on Cumyl-INACA, focusing on its identity

and the notable absence of pharmacological data.

Chemical and Legal Status

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b14078581?utm_src=pdf-interest
https://www.benchchem.com/product/b14078581?utm_src=pdf-body
https://www.cfsre.org/images/monographs/CUMYL-INACA-New-Drug-Monograph-NPS-Discovery.pdf
https://www.cfsre.org/nps-discovery/monographs/cumyl-inaca
https://www.benchchem.com/product/b14078581?utm_src=pdf-body
https://www.cfsre.org/images/monographs/CUMYL-INACA-New-Drug-Monograph-NPS-Discovery.pdf
https://www.cfsre.org/nps-discovery/monographs/cumyl-inaca
https://www.benchchem.com/product/b14078581?utm_src=pdf-body
https://www.cfsre.org/images/monographs/CUMYL-INACA-New-Drug-Monograph-NPS-Discovery.pdf
https://www.cfsre.org/nps-discovery/monographs/cumyl-inaca
https://www.benchchem.com/product/b14078581?utm_src=pdf-body
https://www.cfsre.org/images/monographs/CUMYL-INACA-New-Drug-Monograph-NPS-Discovery.pdf
https://www.cfsre.org/nps-discovery/monographs/cumyl-inaca
https://www.benchchem.com/product/b14078581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14078581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Information Reference

Formal Name

N-(1-methyl-1-phenyl-

ethyl)-1H-indazole-3-

carboxamide

[1]

CAS Number 1631075-21-2 [1]

Chemical Formula C17H17N3O [1]

Molecular Weight 279.3 g/mol [1]

Legal Status (US)
Not currently a scheduled

substance
[1][2]

Pharmacological Activity: A Knowledge Gap
A comprehensive review of available scientific literature reveals a critical gap in the

understanding of Cumyl-INACA's direct pharmacological effects. To date, no in-vitro or in-vivo

studies have been published that characterize its binding affinity for cannabinoid receptors

(CB1 and CB2) or its functional activity as an agonist or antagonist.

The Center for Forensic Science Research & Education (CFSRE), in a new drug monograph

published in June 2025, explicitly states that the "activity and potency of CUMYL-INACA are

unknown".[1] The monograph further posits that, based on analogous precursor compounds,

Cumyl-INACA is "expected to be inactive or have low potency".[1][2]

Detection in Forensic Casework
Despite the lack of pharmacological data, Cumyl-INACA has been identified in toxicological

casework. The CFSRE reported its detection in one toxicology case, where it was found

alongside other synthetic cannabinoids, including 4CN-CUMYL-BUTINACA and 5F-ADB.[1][2]

This finding underscores its presence in the illicit drug market, likely as a component of

mixtures or as a precursor for end-user products.

The identification of Cumyl-INACA in forensic samples was confirmed through the analysis of

a reference standard from Cayman Chemical.[1] Analytical techniques such as Gas
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Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Quadrupole Time-

of-Flight Mass Spectrometry (LC-QTOF-MS) are utilized for its detection and confirmation.[1]

The Role of Cumyl-INACA as a Precursor
The primary significance of Cumyl-INACA from a pharmacological and toxicological

perspective is its role as a building block for other potent synthetic cannabinoids. The "cumyl"

group is a feature of several highly potent SCRAs. The synthesis of compounds like 5F-

CUMYL-PINACA and 4CN-CUMYL-BUTINACA can be achieved using Cumyl-INACA as a

starting material.[1][2]

Below is a simplified logical diagram illustrating the relationship of Cumyl-INACA to its more

potent derivatives.

Logical Relationship of Cumyl-INACA

Cumyl-INACA Synthetic CannabinoidsPrecursor for

Click to download full resolution via product page

Caption: Logical flow from precursor to active compounds.

Conclusion and Future Research Directions
Currently, Cumyl-INACA is characterized more by what is unknown than what is known about

its direct pharmacological effects. Its established role as a precursor to potent synthetic

cannabinoids makes it a compound of interest for forensic and law enforcement agencies.

Future research should prioritize the in-vitro and in-vivo characterization of Cumyl-INACA to

definitively determine its pharmacological profile. Key research questions include:

Does Cumyl-INACA exhibit any binding affinity for CB1 and CB2 receptors?

If there is binding, what is its functional activity (i.e., agonist, antagonist, or allosteric

modulator)?

What are the metabolic pathways of Cumyl-INACA in humans?
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Does it possess any off-target activities that could contribute to toxicity?

Answering these questions is crucial for a comprehensive risk assessment and for informing

public health and safety responses to the evolving landscape of new psychoactive substances.

Until such data is available, Cumyl-INACA should be handled with caution, recognizing its

association with the production of dangerous and potent synthetic cannabinoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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